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1-isobutyl-3-(trifluoromethyl)-1H-

pyrazol-5-amine

Cat. No.: B13429254

Get Quote

Executive Summary
In medicinal chemistry, the pyrazole ring is a privileged scaffold.[1][2][3] The choice of

substituent at the N1-position is a critical determinant of biological activity.

1-Methyl Pyrazole: The industry standard for "capping" the nitrogen to prevent

tautomerization and improve metabolic stability without adding excessive steric bulk. It is a

key motif in succinate dehydrogenase inhibitor (SDHI) fungicides (e.g., Sedaxane) and

specific kinase inhibitors.

1-Isobutyl Pyrazole: A lipophilic, bulky variant. While it increases membrane permeability

(LogP), it frequently incurs a "steric penalty" in tight enzymatic pockets (e.g., ADH, SDH)

compared to the methyl analogue. It is often used to probe hydrophobic pockets or as an

intermediate in the synthesis of agrochemicals.

Physicochemical Profile Comparison
The transition from a methyl to an isobutyl group alters the physicochemical landscape of the

molecule, impacting bioavailability and binding kinetics.
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Feature 1-Methyl Pyrazole 1-Isobutyl Pyrazole
Impact on
Biological Activity

Molecular Weight ~82.1 g/mol ~124.2 g/mol

Isobutyl adds mass,

slightly reducing

ligand efficiency (LE).

Lipophilicity (cLogP) ~0.6 ~1.9

Isobutyl significantly

increases lipophilicity,

improving passive

membrane transport

but increasing risk of

non-specific binding.

Steric Volume Small (A-value ~1.7) Large/Branched

Isobutyl creates steric

clash in restricted

pockets (e.g.,

metalloenzyme active

sites).

Metabolic Liability
N-Demethylation

(Slow)
-1 Hydroxylation / N-

Dealkylation (Fast)

Isobutyl introduces

multiple sites for

CYP450 oxidative

attack

(tertiary/secondary

carbons).

Electronic Effect
Weak Electron Donor

(+I)

Stronger Electron

Donor (+I)

Isobutyl increases

electron density on

the pyrazole ring

slightly more than

methyl, potentially

affecting pKa of C-

substituents.

Biological Activity Case Studies
Case Study A: Alcohol Dehydrogenase (ADH) Inhibition
Context: Pyrazoles are classic competitive inhibitors of ADH, binding to the active site Zinc ion.
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Mechanism: Unsubstituted pyrazole and 4-methylpyrazole (Fomepizole) are potent inhibitors

because the unsubstituted Nitrogen (N1 or N2) coordinates directly with the active site Zinc.

1-Methyl & 1-Isobutyl Effect: Substitution at the N1 position abolishes or drastically reduces

inhibitory potency against Liver ADH.

Reasoning: The N1-substituent sterically hinders the approach to the Zinc ion and

prevents the formation of the necessary Enzyme-NAD+-Inhibitor ternary complex.

Conclusion: For ADH inhibition, neither is effective compared to 4-substituted variants.

However, 1-methylpyrazole is often used as a negative control or a "silent" scaffold in ADH

assays to prove regiospecificity of binding.

Case Study B: Succinate Dehydrogenase Inhibitors
(SDHI Fungicides)
Context: Modern fungicides (e.g., Sedaxane, Fluxapyroxad) utilize a pyrazole-4-carboxamide

core.

1-Methyl Performance: The 1-methyl group is highly conserved in this drug class (e.g.,

Sedaxane). It fits precisely into a small hydrophobic sub-pocket near the ubiquinone binding

site (Q-site).

1-Isobutyl Performance: Replacing the methyl with an isobutyl group typically results in a

loss of potency.

Steric Clash: The branched isobutyl group exceeds the volume of the sub-pocket,

preventing the carboxamide carbonyl from orienting correctly for hydrogen bonding.

Data Support: In SDHI SAR libraries, activity drops >10-fold when extending from

methyl/ethyl to bulky alkyls like isobutyl.

Case Study C: Kinase Inhibition (Sphingosine Kinase 2 -
SphK2)
Context: Pyrazoles are used as "hinge binders" or surface-exposed caps in kinase inhibitors.
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Observation: In selective SphK2 inhibitors, 1-methylpyrazole moieties have been identified

as optimal caps (e.g., IC50 = 0.234 µM).[4]

Isobutyl Comparison: While specific Ki data for 1-isobutyl in this exact scaffold is limited,

general kinase SAR suggests that unless there is a specific "selectivity pocket" that

accommodates the isobutyl tail, the methyl variant is preferred to maintain high Ligand

Efficiency (LE). The isobutyl group is more likely to be used to induce selectivity against a

target with a smaller pocket (steric exclusion).

Experimental Workflows
Protocol: Comparative Kinetic Assay (ADH Inhibition)
To verify the "abolished activity" claim of N-substituted pyrazoles vs. 4-methylpyrazole.

Reagents: Purified Horse Liver ADH (Sigma), NAD+ (2.5 mM), Ethanol (0.5 M), Phosphate

Buffer (pH 7.4).

Compounds: 1-Methylpyrazole (Test A), 1-Isobutylpyrazole (Test B), 4-Methylpyrazole

(Positive Control).

Method:

Prepare reaction mix in quartz cuvette: Buffer + NAD+ + Enzyme.

Incubate for 2 min at 25°C.

Add Inhibitor (Var. conc: 0.1 µM – 100 µM).

Initiate reaction with Ethanol.

Detection: Monitor NADH formation at 340 nm for 3 minutes.

Analysis: Construct Lineweaver-Burk plots.

Expected Result: 4-Methylpyrazole shows competitive inhibition (Ki ~0.1 µM). 1-Methyl

and 1-Isobutyl will show negligible change in slope (Ki > 1000 µM), confirming N-

substitution blocks Zinc binding.
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Protocol: Synthesis of 1-Isobutylpyrazole (N-Alkylation)
Standard protocol for generating the 1-isobutyl variant for testing.

Reactants: Pyrazole (1.0 eq), Isobutyl bromide (1.2 eq), NaH (1.5 eq) or K2CO3 (3.0 eq).

Solvent: DMF (anhydrous).

Procedure:

Dissolve pyrazole in DMF at 0°C.

Add base (NaH) portion-wise; stir 30 min (H2 evolution).

Add Isobutyl bromide dropwise.

Warm to Room Temp; stir 12h.

Workup: Quench with water, extract with EtOAc.

Purification: Silica gel chromatography (Hexane/EtOAc). 1-Isobutylpyrazole elutes before

pyrazole (lower polarity).

Mechanistic Visualization (SAR Decision Tree)
The following diagram illustrates the logical decision process for selecting between Methyl and

Isobutyl substituents based on the biological target's requirements.
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Caption: Decision tree for N1-pyrazole substitution. 1-Methyl is preferred for tight pockets

(SDH), while 1-Isobutyl is used for lipophilic tuning in open pockets. Both are avoided for direct

metal coordination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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